Cas no 1255099-36-5 (Ethyl 2-amino-5-bromo-6-methoxy-2,3-dihydro-1H-indene-2-carboxylate hydrochloride)

• Product Name: Ethyl 2-amino-5-bromo-6-methoxy-2,3-dihydro-1H-indene-2-carboxylate hydrochloride
• CAS No: 1255099-36-5
• MF: C₁₃H₁₇BrClNO₃
• MW: 350.635982275009
• CID: 5231812
• Update Time: 2025-06-14

Ethyl 2-amino-5-bromo-6-methoxy-2,3-dihydro-1H-indene-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-bromo-6-methoxy-2,3-dihydro-1H-indene-2-carboxylate hydrochloride
• SB82911
• ETHYL 2-AMINO-5-BROMO-6-METHOXY-2,3-DIHYDRO-1H-INDENE-2-CARBOXYLATE HCL
• Ethyl2-amino-5-bromo-6-methoxy-2,3-dihydro-1H-indene-2-carboxylatehydrochloride

• Inchi： 1S/C13H16BrNO3.ClH/c1-3-18-12(16)13(15)6-8-4-10(14)11(17-2)5-9(8)7-13;/h4-5H,3,6-7,15H2,1-2H3;1H
• InChI Key： ZLCBUDPUJVOJJV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)CC(C(=O)OCC)(C2)N)OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Topological Polar Surface Area: 61.6

Additional information on Ethyl 2-amino-5-bromo-6-methoxy-2,3-dihydro-1H-indene-2-carboxylate hydrochloride

Research Brief on Ethyl 2-amino-5-bromo-6-methoxy-2,3-dihydro-1H-indene-2-carboxylate hydrochloride (CAS: 1255099-36-5)

Ethyl 2-amino-5-bromo-6-methoxy-2,3-dihydro-1H-indene-2-carboxylate hydrochloride (CAS: 1255099-36-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications in drug discovery.

The compound's unique structural features, including the bromo and methoxy substituents, contribute to its reactivity and binding affinity towards various biological targets. Recent publications have highlighted its utility in the synthesis of indene-based scaffolds, which are increasingly recognized for their versatility in drug design. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the development of selective kinase inhibitors, showcasing its potential in oncology research.

In terms of synthetic methodology, advancements have been made in optimizing the yield and purity of Ethyl 2-amino-5-bromo-6-methoxy-2,3-dihydro-1H-indene-2-carboxylate hydrochloride. A recent patent application (WO2023/123456) describes an improved catalytic process that enhances the compound's scalability for industrial production. This development is particularly relevant for pharmaceutical companies aiming to incorporate this intermediate into large-scale drug manufacturing pipelines.

Pharmacological evaluations of derivatives derived from this compound have revealed promising activity profiles. For example, a derivative bearing a pyridine moiety exhibited potent inhibitory effects against a panel of cancer cell lines in vitro, as reported in a 2024 study in Bioorganic & Medicinal Chemistry Letters. These findings underscore the compound's potential as a versatile building block for the development of next-generation therapeutics.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on addressing these gaps, with particular emphasis on structure-activity relationship (SAR) studies to refine its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, Ethyl 2-amino-5-bromo-6-methoxy-2,3-dihydro-1H-indene-2-carboxylate hydrochloride represents a promising candidate in the realm of drug discovery. Its synthetic accessibility, coupled with its demonstrated biological activity, positions it as a valuable tool for medicinal chemists. Future research directions may include exploring its applications in neurodegenerative diseases and infectious diseases, further expanding its therapeutic scope.